Cas no 16958-22-8 (2-methyl pentenal)

2-methyl pentenal structure
2-methyl pentenal structure
Product Name:2-methyl pentenal
CAS No:16958-22-8
MF:C6H10O
MW:98.1430020332336
CID:2059619
PubChem ID:12376292
Update Time:2025-04-21

2-methyl pentenal Chemical and Physical Properties

Names and Identifiers

    • 2-methyl pentenal
    • 2-methyl-2-pentene aldehyde
    • 2-methyl-2-pentene-1-al
    • 2-methyl-2-pentenealdehyde
    • 2-methyl-pent-2-en-1-al
    • alpha,gamma-dimethylcrotonaldehyde
    • alpha-methyl-pent-2-enal
    • UNII-M41Y60O5BZ
    • 2-Methyl-2-pentenoic aldehyde
    • 2-Propylidenepropionaldehyde
    • CH3CH2CH=C(CH3)CHO
    • (2Z)-2-methylpent-2-enal
    • beta-Ethyl-alpha-methylacrolein
    • 3-Ethyl-2-methylacraldehyde
    • 2,4-Dimethylcrotonaldehyde
    • alpha-Methyl-beta-ethylacrolein
    • 2-Methylpent-2-enal
    • FEMA 3194
    • 2-Methyl-(2E)-2-Pentenal
    • FEMA NO. 3194, Z-
    • DTXSID30168728
    • 2-Pentenal, 2-methyl-, (2Z)-
    • alpha -methyl-alpha -methylacrolein
    • cis-2-methyl-pent-2-enal
    • FEMA No. 3194, (Z)-
    • 2-Methyl-2-pentenal, (2Z)-
    • M41Y60O5BZ
    • Q27162130
    • alpha -methyl-beta -ethylacrolein
    • 16958-22-8
    • beta -ethyl-alpha -methylacrolein
    • (2E)-2-Methyl-2-pentenal
    • (2Z)-2-methyl-2-pentenal
    • 2-Methylpentenal
    • CHEBI:89949
    • 2-Methyl-2-penten-1-al
    • DTXCID6091219
    • (Z)-2-methylpent-2-enal
    • IDEYZABHVQLHAF-XQRVVYSFSA-N
    • Inchi: 1S/C6H10O/c1-3-4-6(2)5-7/h4-5H,3H2,1-2H3/b6-4-
    • InChI Key: IDEYZABHVQLHAF-XQRVVYSFSA-N
    • SMILES: O=C/C(/C)=C\CC

Computed Properties

  • Exact Mass: 98.073164938g/mol
  • Monoisotopic Mass: 98.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 82.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 17.1Ų
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